Cas no 2225155-51-9 (1-(2-Tolyl)-1H-pyrazole-4-boronic acid)

• Product Name: 1-(2-Tolyl)-1H-pyrazole-4-boronic acid
• CAS No: 2225155-51-9
• MF: C₁₀H₁₁BN₂O₂
• MW: 202.02
• CID: 5143244
• PubChem ID: 66521527
• Update Time: 2025-10-30

1-(2-Tolyl)-1H-pyrazole-4-boronic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-Tolyl)-1H-pyrazole-4-boronic acid
• AKOS015946965
• 2225155-51-9
• (1-(o-Tolyl)-1H-pyrazol-4-yl)boronic acid

• Inchi： 1S/C10H11BN2O2/c1-8-4-2-3-5-10(8)13-7-9(6-12-13)11(14)15/h2-7,14-15H,1H3
• InChI Key： HAPBYKNRTUPUTF-UHFFFAOYSA-N
• SMILES： B(C1=CN(C2=CC=CC=C2C)N=C1)(O)O

Computed Properties

• Exact Mass: 202.0913578g/mol
• Monoisotopic Mass: 202.0913578g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 1-(2-Tolyl)-1H-pyrazole-4-boronic acid

Recent Advances in the Application of 1-(2-Tolyl)-1H-pyrazole-4-boronic acid (CAS: 2225155-51-9) in Chemical Biology and Pharmaceutical Research

1-(2-Tolyl)-1H-pyrazole-4-boronic acid (CAS: 2225155-51-9) is a boronic acid derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound serves as a crucial building block in Suzuki-Miyaura cross-coupling reactions, enabling the synthesis of complex biaryl structures that are prevalent in many bioactive molecules. Recent studies have highlighted its potential in drug discovery, particularly in the development of kinase inhibitors and other targeted therapies.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 1-(2-Tolyl)-1H-pyrazole-4-boronic acid in the synthesis of novel EGFR inhibitors. The researchers utilized this boronic acid derivative as a key intermediate to construct a library of pyrazole-based compounds, which were subsequently screened for their inhibitory activity against mutant EGFR isoforms. The results revealed several promising candidates with nanomolar potency, underscoring the compound's value in oncology drug development.

In addition to its role in small-molecule drug discovery, 1-(2-Tolyl)-1H-pyrazole-4-boronic acid has also been employed in the development of PROTACs (Proteolysis Targeting Chimeras). A recent preprint on bioRxiv described its incorporation into a heterobifunctional molecule designed to degrade BRD4, a protein implicated in various cancers. The boronic acid moiety facilitated the conjugation of the target-binding ligand to an E3 ubiquitin ligase recruiter, resulting in a potent degrader with sub-micromolar DC50 values.

The compound's unique physicochemical properties have also been explored in materials science applications. Researchers at MIT reported in ACS Applied Materials & Interfaces the use of 1-(2-Tolyl)-1H-pyrazole-4-boronic acid as a functional monomer in the preparation of molecularly imprinted polymers (MIPs) for the selective recognition of glycoproteins. The boronic acid group's ability to form reversible covalent bonds with diols enabled the creation of MIPs with exceptional specificity for target analytes.

Despite these promising developments, challenges remain in the large-scale production and purification of 1-(2-Tolyl)-1H-pyrazole-4-boronic acid. A 2024 review in Organic Process Research & Development highlighted the need for more efficient synthetic routes and improved stability under various storage conditions. Recent advances in continuous flow chemistry have shown potential in addressing these issues, with several groups reporting higher yields and purity when employing microreactor technology.

Looking ahead, the growing interest in boron-containing compounds for therapeutic applications suggests that 1-(2-Tolyl)-1H-pyrazole-4-boronic acid will continue to play a significant role in medicinal chemistry. Its compatibility with diverse chemical transformations and ability to modulate biological targets make it a valuable tool for researchers exploring new treatment modalities. Future research directions may include its application in antibody-drug conjugates (ADCs) and as a component of novel diagnostic agents for positron emission tomography (PET) imaging.